
4-Methylpyridazine: A Technical Guide to
Solubility and Stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methylpyridazine

Cat. No.: B073047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available data on the solubility

and stability of 4-methylpyridazine (CAS No: 1120-88-3; Molecular Formula: C₅H₆N₂). Due to

a notable scarcity of specific experimental data for 4-methylpyridazine, this document also

includes relevant information on the parent compound, pyridazine, and its derivatives to offer

valuable context for researchers. The guide details general solubility characteristics, stability

considerations, and safety and handling procedures. Furthermore, a standard experimental

protocol for determining the aqueous and organic solvent solubility of heterocyclic compounds

like 4-methylpyridazine is provided, complete with a procedural workflow diagram. This

document aims to be a foundational resource for scientists and professionals working with this

compound in pharmaceutical and chemical research.

Introduction
4-Methylpyridazine is a heterocyclic organic compound featuring a pyridazine ring substituted

with a methyl group. The pyridazine scaffold is of significant interest in medicinal chemistry,

with its derivatives exhibiting a wide array of biological activities.[1] Understanding the

physicochemical properties of 4-methylpyridazine, particularly its solubility and stability, is

fundamental for its application in drug discovery, chemical synthesis, and formulation

development. This guide synthesizes the currently available information on these critical

parameters.
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Physicochemical Properties
Property Value Source

CAS Number 1120-88-3 [2]

Molecular Formula C₅H₆N₂ [2]

Molecular Weight 94.11 g/mol [2]

Solubility Profile
Direct experimental quantitative solubility data for 4-methylpyridazine is not readily available

in the public domain. However, general characteristics can be inferred from data on the parent

pyridazine molecule and related derivatives.

3.1. Aqueous Solubility

The parent compound, pyridazine, is described as being miscible with or soluble in water.[3][4]

The presence of the methyl group in 4-methylpyridazine is expected to slightly decrease

aqueous solubility compared to pyridazine due to the increase in hydrophobicity. Studies on

other pyridazine derivatives, such as 3-aminopyridazines, have shown that they can form

dihydrochloride salts with excellent aqueous solubility, in contrast to the free bases which may

be oily.[5] Conversely, some pyridazinone derivatives are noted for their poor water solubility.[1]

3.2. Organic Solvent Solubility

Pyridazine is generally soluble in organic solvents such as alcohols and acetone.[4] It is

anticipated that 4-methylpyridazine will exhibit good solubility in a range of common organic

solvents.

3.3. Predicted Solubility

While experimental data is lacking, computational models can provide estimations of solubility.
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Parameter Predicted Value Source

Water Solubility logS = -1.48 (mol/L)

Octanol/Water Partition

Coefficient
logP = 0.785

Note: These are computationally predicted values and should be confirmed by experimental

determination.

Stability Profile
Specific stability data for 4-methylpyridazine under various conditions (e.g., thermal,

photolytic, varying pH) is not extensively documented. General stability can be inferred from the

chemistry of the pyridazine ring.

The pyridazine ring is a stable aromatic system.[4] Some fused-ring pyridazine derivatives have

been reported to exhibit reasonably high stability in solution and in air at room temperature.[6]

However, the stability of any given derivative can be influenced by its substituents.

For handling and storage, it is recommended to keep 4-methylpyridazine in a tightly closed

container in a dry and well-ventilated place.

Safety and Handling
4-Methylpyridazine is classified as an irritant, causing skin and serious eye irritation. It may

also cause respiratory irritation.[7]

Recommended Handling Precautions:

Avoid contact with skin, eyes, and clothing.

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Store in a cool, dry place away from incompatible materials.
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For detailed safety information, always refer to the material safety data sheet (MSDS) provided

by the supplier.[8][9]

Experimental Protocol: Solubility Determination
The following is a general protocol for determining the solubility of a compound like 4-
methylpyridazine in various solvents. This method is based on the shake-flask technique,

which is a standard approach for measuring equilibrium solubility.[10]

6.1. Materials

4-Methylpyridazine

Selected solvents (e.g., deionized water, ethanol, DMSO, methanol, acetone)

Analytical balance

Vials with screw caps

Shaker or orbital incubator capable of maintaining a constant temperature

Centrifuge

Syringe filters (e.g., 0.22 µm)

High-performance liquid chromatography (HPLC) or UV-Vis spectrophotometer

Volumetric flasks and pipettes

6.2. Procedure

Preparation of Saturated Solutions:

Add an excess amount of 4-methylpyridazine to a vial containing a known volume of the

selected solvent. The excess solid should be visible to ensure saturation.

Seal the vials tightly.

Place the vials in a shaker or incubator at a constant temperature (e.g., 25 °C or 37 °C).
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Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours).

Sample Processing:

After the equilibration period, allow the vials to stand undisturbed for a short time to allow

the excess solid to settle.

Carefully withdraw an aliquot of the supernatant using a pipette.

Filter the aliquot through a syringe filter to remove any undissolved solid.

Analysis:

Prepare a series of standard solutions of 4-methylpyridazine of known concentrations in

the respective solvent.

Analyze the filtered supernatant and the standard solutions using a suitable analytical

method (e.g., HPLC or UV-Vis spectrophotometry) to determine the concentration of 4-
methylpyridazine in the saturated solution.

Calculation:

The determined concentration represents the equilibrium solubility of 4-methylpyridazine
in that solvent at the specified temperature.

6.3. Workflow for Solubility Determination
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Preparation

Sample Processing

Analysis

Result

Start: Weigh excess 4-Methylpyridazine

Add known volume of solvent

Seal vial

Agitate at constant temperature (24-48h)

Allow excess solid to settle

Withdraw supernatant

Filter through syringe filter

Analyze sample and standards (HPLC/UV-Vis)

Prepare standard solutions

Calculate solubility

End: Report solubility value

Click to download full resolution via product page

Caption: Workflow for the experimental determination of 4-methylpyridazine solubility.
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Conclusion
While specific experimental data on the solubility and stability of 4-methylpyridazine is limited,

this guide provides a summary of the available information and context from related pyridazine

compounds. The provided experimental protocol offers a robust framework for researchers to

determine the solubility of 4-methylpyridazine in various solvents, which is a critical step for its

further development and application. Future studies are warranted to fully characterize the

physicochemical properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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